Cas no 17884-28-5 (7-Chloro-6-methyl-1,8-naphthyridin-2(1H)-one)

• Product Name: 7-Chloro-6-methyl-1,8-naphthyridin-2(1H)-one
• CAS No: 17884-28-5
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 5152476
• Update Time: 2025-06-13

7-Chloro-6-methyl-1,8-naphthyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridin-2(1H)-one, 7-chloro-6-methyl-
• 7-Chloro-6-methyl-1,8-naphthyridin-2(1H)-one

• Inchi： 1S/C9H7ClN2O/c1-5-4-6-2-3-7(13)11-9(6)12-8(5)10/h2-4H,1H3,(H,11,12,13)
• InChI Key： UZOMZZXUGZQUNW-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=C(Cl)N=2)C=CC1=O

Additional information on 7-Chloro-6-methyl-1,8-naphthyridin-2(1H)-one

Professional Introduction to Compound with CAS No. 17884-28-5 and Product Name: 7-Chloro-6-methyl-1,8-naphthyridin-2(1H)-one

The compound with the CAS number 17884-28-5 and the product name 7-Chloro-6-methyl-1,8-naphthyridin-2(1H)-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, belonging to the naphthyridine class, has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. Naphthyridines are a subclass of nitrogen-containing heterocycles that exhibit a broad spectrum of biological activities, making them valuable scaffolds for drug discovery and development.

Structurally, 7-Chloro-6-methyl-1,8-naphthyridin-2(1H)-one features a fused bicyclic system consisting of a pyridine ring and a pyrimidine ring, with a chlorine substituent at the 7-position and a methyl group at the 6-position. The presence of these functional groups imparts distinct electronic and steric properties to the molecule, which can be exploited for modulating its biological activity. The carbonyl group at the 2-position further enhances its reactivity, allowing for further derivatization and structural diversification.

In recent years, there has been growing interest in naphthyridine derivatives due to their demonstrated efficacy in various therapeutic areas. One of the most compelling aspects of this class of compounds is their ability to interact with multiple biological targets. For instance, studies have shown that naphthyridines can inhibit enzymes such as topoisomerases and kinases, which are critical in cancer cell proliferation and survival. Additionally, they have shown promise in targeting bacterial resistance mechanisms, making them attractive candidates for developing novel antibiotics.

The 7-Chloro-6-methyl-1,8-naphthyridin-2(1H)-one derivative has been extensively studied for its potential as an antimicrobial agent. Research indicates that this compound exhibits significant activity against Gram-positive bacteria, including strains resistant to conventional antibiotics. The chlorine substituent at the 7-position is believed to play a crucial role in disrupting bacterial cell wall synthesis, while the methyl group at the 6-position influences the overall conformation of the molecule, enhancing its binding affinity to bacterial enzymes.

Moreover, the carbonyl group at the 2-position provides a site for further functionalization, enabling the synthesis of analogs with enhanced pharmacological properties. For example, researchers have explored derivatives of 7-Chloro-6-methyl-1,8-naphthyridin-2(1H)-one that incorporate additional pharmacophores to improve solubility, bioavailability, and target specificity. These modifications have led to promising results in preclinical studies, demonstrating the compound's potential as a lead candidate for further development.

Recent advances in computational chemistry have also contributed to a deeper understanding of the structure-activity relationships (SAR) of naphthyridine derivatives. Molecular modeling studies have identified key interactions between 7-Chloro-6-methyl-1,8-naphthyridin-2(1H)-one and its biological targets, providing insights into how structural modifications can optimize its potency and selectivity. These findings have guided the design of novel derivatives with improved pharmacokinetic profiles and reduced side effects.

In addition to its antimicrobial properties, 7-Chloro-6-methyl-1,8-naphthyridin-2(1H)-one has shown potential in other therapeutic areas. Preliminary studies suggest that it may exhibit anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways. Furthermore, its ability to cross cellular membranes makes it an attractive candidate for developing drugs targeting intracellular pathogens or diseases involving membrane-bound receptors.

The synthesis of 7-Chloro-6-methyl-1,8-naphthyridin-2(1H)-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advances in green chemistry principles have also been applied to develop more sustainable synthetic methodologies, reducing waste and improving atom economy.

Quality control and analytical characterization are critical aspects of ensuring the consistency and efficacy of pharmaceutical compounds like 7-Chloro-6-methyl-1,8-naphthyridin-2(1H)-one. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to confirm molecular structure and assess purity. These analytical methods provide essential data for regulatory submissions and ensure that the final product meets stringent pharmaceutical standards.

The future prospects for 7-Chloro-6-methyl-1,8-naphthyridin-2(1H)-one are promising, with ongoing research focused on expanding its therapeutic applications and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel drug candidates that address unmet medical needs. As our understanding of biological pathways continues to evolve, compounds like 7-Chloro-6-methyl-1,8-naphthyridin-2(1H)-one will remain at the forefront of drug discovery efforts.